Cas no 89016-79-5 (2-Oxetanone, 3-methyl-4-methylene-)
89016-79-5 structure
Product Name:2-Oxetanone, 3-methyl-4-methylene-
CAS No:89016-79-5
MF:C5H6O2
MW:98.0999417304993
CID:615837
PubChem ID:15131330
Update Time:2025-04-19
2-Oxetanone, 3-methyl-4-methylene- Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxetanone, 3-methyl-4-methylene-
- 3-methyl-4-methylideneoxetan-2-one
- DTXSID00568711
- 89016-79-5
-
- Inchi: 1S/C5H6O2/c1-3-4(2)7-5(3)6/h3H,2H2,1H3
- InChI Key: WHFAYVVBHHHGQZ-UHFFFAOYSA-N
- SMILES: O1C(C(C)C1=C)=O
Computed Properties
- Exact Mass: 98.036779430g/mol
- Monoisotopic Mass: 98.036779430g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 26.3Ų
2-Oxetanone, 3-methyl-4-methylene- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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